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Compound of Interest

Compound Name:
2,3-Dimethylmethcathinone

hydrochloride

Cat. No.: B587201 Get Quote

Disclaimer: This document provides a summary of available scientific information. 2,3-

Dimethylmethcathinone (2,3-DMMC) hydrochloride is a designer drug, and its physiological and

toxicological properties have not been extensively elucidated.[1][2] Much of the data presented

herein is extrapolated from studies on its isomers, primarily 3,4-dimethylmethcathinone (3,4-

DMMC) and 3-methylmethcathinone (3-MMC), and other related synthetic cathinones. This

information is intended for researchers, scientists, and drug development professionals and is

not for human or veterinary use.

Introduction
2,3-Dimethylmethcathinone (2,3-DMMC) is a synthetic cathinone, a class of novel psychoactive

substances (NPS) that are structurally related to amphetamines.[1] As a positional isomer of

more well-known synthetic cathinones like mephedrone (4-MMC), 2,3-DMMC is presumed to

have stimulant properties.[3][4] The hydrochloride salt form is common for this class of

compounds. Due to the clandestine nature of their production and distribution, comprehensive

toxicological data for many synthetic cathinones, including 2,3-DMMC, is scarce. This guide

aims to synthesize the available data, with a heavy reliance on data from its isomers, to provide

a preliminary understanding of its potential toxicological profile.
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Property Data Reference

IUPAC Name

1-(2,3-dimethylphenyl)-2-

(methylamino)propan-1-one

hydrochloride

[5]

Synonyms 2,3-DMMC [5]

CAS Number 1797981-99-7 [1]

Molecular Formula C₁₂H₁₇NO · HCl [1]

Molecular Weight 227.7 g/mol [1]

Appearance White powder (HCl salt) [5]

In Vitro Toxicology
Direct experimental toxicological data for 2,3-DMMC is largely unavailable in peer-reviewed

literature. However, studies on its isomers, 3,4-DMMC and 3-MMC, provide insights into the

potential cytotoxic and genotoxic effects.

Cytotoxicity
Studies on related synthetic cathinones have demonstrated cytotoxic effects in various cell

lines, with hepatotoxicity being a significant concern.

Table 1: In Vitro Cytotoxicity of Dimethylmethcathinone Isomers and Related Cathinones
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Compound Cell Line
Exposure Time
(h)

EC₅₀ (mM) Reference

3,4-DMMC
Primary Rat

Hepatocytes
24 0.158 [6][7]

3,4-DMMC
H9c2 (rat

cardiomyoblasts)
24 0.280 [8][9]

3,4-DMMC
H9c2 (rat

cardiomyoblasts)
48 0.179 [9]

3-MMC
Primary Rat

Hepatocytes
24

1.68 (MTT

assay)
[10]

3-MMC
Primary Rat

Hepatocytes
24

3.13 (LDH

leakage)
[10]

3-MMC
Primary Rat

Hepatocytes
24

1.36 (Neutral red

uptake)
[10]

Butylone
Primary Rat

Hepatocytes
24 1.21 [6][7]

Buphedrone
Primary Rat

Hepatocytes
24 1.57 [6][7]

Methylone
H9c2 (rat

cardiomyoblasts)
24 0.978 [9]

Methylone
H9c2 (rat

cardiomyoblasts)
48 1.038 [9]

Genotoxicity
No direct genotoxicity data for 2,3-DMMC was found. However, studies on 3-MMC and 4-MEC

(4-methylethcathinone) suggest a potential for DNA damage.

Table 2: Genotoxicity of Related Synthetic Cathinones
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Compound Test System Key Findings Reference

3-MMC

Single Cell Gel

Electrophoresis

(SCGE) in TR146

cells

Induced DNA strand

breaks
[11]

3-MMC
Micronucleus Assay in

TR146 cells

Caused significant

induction of

micronuclei

[11]

3-MMC
Salmonella/microsom

e assay

No evidence of gene

mutations
[11]

4-MEC

Single Cell Gel

Electrophoresis

(SCGE) in TR146

cells

Induced DNA strand

breaks
[11]

Mechanisms of Toxicity
Based on studies of its isomers, the toxicity of 2,3-DMMC may be mediated by several

mechanisms, including oxidative stress, mitochondrial dysfunction, and induction of apoptosis.

Oxidative Stress
Synthetic cathinones like 3,4-DMMC have been shown to induce the production of reactive

oxygen species (ROS) and decrease intracellular glutathione levels, leading to oxidative stress.

[12] This oxidative stress is a key contributor to their cardiotoxic and hepatotoxic effects.[8][9]

Mitochondrial Dysfunction
Mitochondrial impairment is another hallmark of toxicity for related cathinones. This is

characterized by depolarization of the mitochondrial membrane and depletion of intracellular

ATP.[8][12]

Apoptosis and Autophagy
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Activation of caspase-3, a key executioner caspase in apoptosis, has been observed following

exposure to 3,4-DMMC and other cathinones.[8][12] Some cathinones have also been shown

to induce autophagy.[8]

Pharmacokinetics and Metabolism
There is no specific pharmacokinetic data for 2,3-DMMC. Studies on 3-MMC in pigs have

shown a short half-life of approximately 0.8 hours and low oral bioavailability (around 7%),

suggesting a significant first-pass metabolism effect.[10][13]

The metabolism of synthetic cathinones generally proceeds through N-demethylation,

reduction of the β-keto group, and hydroxylation of the aromatic ring.[14][15][16] For 3-MMC,

identified metabolites include nor-3-MMC, dihydro-3-MMC, and various hydroxylated and

carboxylated derivatives.[10] It is plausible that 2,3-DMMC undergoes a similar metabolic fate.

Experimental Protocols
In Vitro Cytotoxicity Assessment (MTT Assay)
This protocol is a generalized representation based on methodologies used for related

cathinones.[6][7][9]

Cell Culture: Plate cells (e.g., primary rat hepatocytes, HepG2, or SH-SY5Y) in 96-well

plates at a predetermined density and allow them to adhere overnight.

Compound Exposure: Prepare serial dilutions of 2,3-DMMC hydrochloride in the appropriate

cell culture medium. Replace the existing medium with the medium containing the test

compound. Include a vehicle control (medium without the compound).

Incubation: Incubate the plates for a specified period (e.g., 24 or 48 hours) at 37°C in a

humidified atmosphere with 5% CO₂.

MTT Addition: After incubation, add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide (MTT) solution to each well and incubate for an additional 2-4 hours.

Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g.,

dimethyl sulfoxide - DMSO) to dissolve the formazan crystals.
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Absorbance Measurement: Measure the absorbance at a specific wavelength (typically

around 570 nm) using a microplate reader.

Data Analysis: Calculate cell viability as a percentage of the control and determine the EC₅₀

value by fitting the data to a dose-response curve.

Single Cell Gel Electrophoresis (Comet Assay) for
Genotoxicity
This is a generalized protocol based on the study of 3-MMC and 4-MEC.[11]

Cell Treatment: Expose a suitable cell line (e.g., TR146) to various concentrations of 2,3-

DMMC hydrochloride for a defined period (e.g., 3 or 24 hours). Include positive and negative

controls.

Cell Embedding: Mix the treated cells with low-melting-point agarose and layer onto a

microscope slide pre-coated with normal-melting-point agarose.

Lysis: Immerse the slides in a cold lysis solution to remove cell membranes and cytoplasm,

leaving the nuclear material.

Alkaline Unwinding: Place the slides in an electrophoresis tank filled with an alkaline buffer to

allow for DNA unwinding.

Electrophoresis: Apply an electric field to the slides. Damaged DNA fragments will migrate

out of the nucleus, forming a "comet tail."

Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye

(e.g., ethidium bromide or SYBR Green).

Visualization and Scoring: Visualize the comets using a fluorescence microscope and

quantify the extent of DNA damage using image analysis software (measuring parameters

like tail length and tail moment).
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Caption: Generalized workflow for in vitro toxicological assessment of 2,3-DMMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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